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Compound of Interest

Compound Name:
DL-Methionine methylsulfonium

chloride

Cat. No.: B075466 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety protocols and logistical guidance for the handling and

disposal of DL-Methionine methylsulfonium chloride (CAS 3493-12-7), also known as

Vitamin U. Adherence to these procedures is critical to ensure a safe laboratory environment

and the integrity of your research. This guide is intended for researchers, scientists, and drug

development professionals.

I. Personal Protective Equipment (PPE) and
Engineering Controls
When handling DL-Methionine methylsulfonium chloride, a comprehensive approach to

safety involves a combination of appropriate personal protective equipment and well-

maintained engineering controls. The following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b075466?utm_src=pdf-interest
https://www.benchchem.com/product/b075466?utm_src=pdf-body
https://www.benchchem.com/product/b075466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1] A

face shield may be required in

situations with a higher risk of

dust or aerosol generation.[2]

To prevent eye contact with the

powder, which could cause

irritation.

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.

[3][4] For tasks with a higher

potential for exposure,

impervious clothing should be

worn.[1]

To prevent skin contact.

Although not always classified

as a skin irritant, good

laboratory practice dictates

avoiding direct contact.

Respiratory Protection

For operations where dust or

aerosols may be generated, a

NIOSH/MSHA-approved dust

respirator (e.g., N95) should be

used.[2] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator may be necessary.

[1]

To prevent inhalation of the

powder, which may cause

respiratory irritation.

Engineering Controls

Handle in a well-ventilated

area.[1][2] The use of a local

exhaust ventilation system or a

chemical fume hood is

recommended to minimize

exposure.[2][4] An eyewash

station and safety shower

should be readily accessible.

[2]

To reduce the concentration of

airborne particles and provide

immediate decontamination

facilities in case of accidental

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.echemi.com/sds/dl-methionine-methylsulfonium-chloride-pd1805102732.html
https://www.tcichemicals.com/BE/en/sds/M0644_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-486112.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.echemi.com/sds/dl-methionine-methylsulfonium-chloride-pd1805102732.html
https://www.tcichemicals.com/BE/en/sds/M0644_EU_6N.pdf
https://www.echemi.com/sds/dl-methionine-methylsulfonium-chloride-pd1805102732.html
https://www.echemi.com/sds/dl-methionine-methylsulfonium-chloride-pd1805102732.html
https://www.tcichemicals.com/BE/en/sds/M0644_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0644_EU_6N.pdf
https://westliberty.edu/health-and-safety/files/2017/07/DL-Methionine.pdf
https://www.tcichemicals.com/BE/en/sds/M0644_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling DL-Methionine methylsulfonium chloride is crucial for

minimizing risks. The following workflow outlines the key steps from preparation to cleanup.
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Preparation

Handling

Cleanup

1. Designate Handling Area
(Well-ventilated, clean surface)

2. Don Appropriate PPE
(Gloves, lab coat, safety goggles)

3. Weigh Compound
(Use spatula, avoid creating dust)

4. Dissolve/Use in a Fume Hood

5. Clean Equipment
(Decontaminate with appropriate solvent)

6. Doff PPE Correctly

7. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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